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Compound of Interest

Compound Name:
Acetaldehyde, 2,4-

dinitrophenylhydrazone

Cat. No.: B131636 Get Quote

For researchers, scientists, and drug development professionals requiring precise and accurate

quantification of acetaldehyde, the selection of a suitable Certified Reference Material (CRM) is

of paramount importance. Acetaldehyde is a critical analyte in various fields, including

environmental monitoring, food and beverage quality control, and clinical diagnostics. Its

derivatization with 2,4-dinitrophenylhydrazine (DNPH) to form the stable derivative,

Acetaldehyde 2,4-dinitrophenylhydrazone (Acetaldehyde-DNPH), allows for sensitive and

specific analysis, typically by High-Performance Liquid Chromatography with Ultraviolet (HPLC-

UV) detection. This guide provides a comparative overview of Acetaldehyde-DNPH CRMs from

leading suppliers, supported by experimental protocols and workflow visualizations to aid in

your selection process.

Product Comparison
The following table summarizes the key characteristics of Acetaldehyde-DNPH CRMs from

prominent suppliers. It is important to note that while nominal concentrations are provided, the

certified value and its associated uncertainty, crucial for metrological traceability, are lot-specific

and must be obtained from the Certificate of Analysis (CoA) provided with the product.
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Supplier
Product
Name

CAS
Number

Format
Purity/Co
ncentrati
on

Storage
Accredita
tions

LGC

Standards

Acetaldehy

de 2,4-

Dinitrophen

ylhydrazon

e

1019-57-4 Neat Solid

99.70% (by

HPLC at

360 nm)[1]

2-8°C ISO 17034

Sigma-

Aldrich

(TraceCER

T®)

Acetaldehy

de-2,4-

DNPH

solution

1019-57-4 Solution

1000

µg/mL in

Acetonitrile

(nominal)

[2]

2-8°C

ISO 17034,

ISO/IEC

17025[2]

AccuStand

ard

Acetaldehy

de-DNPH
1019-57-4 Solution

1000

µg/mL in

MeOH:Ace

tonitrile

(95:5)

(nominal)

[3]

Freeze

(<-10 °C)

ISO 17034,

ISO/IEC

17025

CPAChem
Acetaldehy

de-DNPH
1019-57-4 Neat Solid

Information

not publicly

available

Refrigerato

r

ISO 17034,

ISO/IEC

17025

Note: The certified value and expanded uncertainty for purity (for neat materials) and

concentration (for solutions) are provided in the Certificate of Analysis for each specific lot and

should be consulted for accurate measurements.

Experimental Protocols
The analysis of acetaldehyde using DNPH derivatization followed by HPLC-UV is a well-

established method. The following is a generalized experimental protocol synthesized from

various sources.
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Reagents and Materials
Acetaldehyde-DNPH Certified Reference Material (CRM)

2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., 0.2% in acetonitrile)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Acid (e.g., phosphoric acid or hydrochloric acid) for pH adjustment

Sample containing acetaldehyde

Standard Preparation
From Neat CRM: Accurately weigh a known amount of the neat Acetaldehyde-DNPH CRM

and dissolve it in a precise volume of acetonitrile to prepare a stock solution of known

concentration.

From Solution CRM: Use the certified solution CRM as the stock solution.

Prepare a series of calibration standards by serial dilution of the stock solution with

acetonitrile to cover the expected concentration range of the samples.

Sample Preparation and Derivatization
Collect the sample (e.g., air, water, biological fluid).

For liquid samples, an aliquot is taken directly. For air samples, acetaldehyde is typically

trapped on a sorbent tube coated with DNPH.

To a known volume of the sample or an extract from the sorbent tube, add an excess of the

DNPH reagent solution.

Acidify the mixture to catalyze the derivatization reaction (optimal pH is typically acidic).

Allow the reaction to proceed at a controlled temperature (e.g., room temperature or slightly

elevated) for a specific duration to ensure complete derivatization.
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The resulting solution containing the Acetaldehyde-DNPH derivative is then ready for HPLC

analysis.

HPLC-UV Analysis
HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is typically employed.

Detection: The UV detector is set to a wavelength where the Acetaldehyde-DNPH derivative

has maximum absorbance, commonly around 360 nm.

Injection: Inject equal volumes of the prepared standards and samples.

Quantification: Create a calibration curve by plotting the peak area of the Acetaldehyde-

DNPH derivative against the concentration of the standards. Determine the concentration of

acetaldehyde in the samples by interpolating their peak areas on the calibration curve.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key chemical reaction and the analytical workflow for the

determination of acetaldehyde using a CRM.
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Derivatization of Acetaldehyde with DNPH

Acetaldehyde
(CH3CHO)

Acetaldehyde-2,4-dinitrophenylhydrazone
(Stable Derivative)

+ DNPH

2,4-Dinitrophenylhydrazine Acid Catalyst
(H+)

Water
(H2O)

- H2O

Click to download full resolution via product page

Caption: Chemical reaction of Acetaldehyde with DNPH.
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Analytical Workflow for Acetaldehyde Quantification

Preparation

Analysis

Data Management

Acetaldehyde-DNPH CRM
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Quantification of Acetaldehyde
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Caption: Workflow for Acetaldehyde analysis using CRM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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